Cas no 1333823-14-5 (2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride)

• Product Name: 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride
• CAS No: 1333823-14-5
• MF: C₁₂H₂₀ClN₃O
• MW: 257.759701728821
• MDL: MFCD19982431
• CID: 5149245
• PubChem ID: 136186626
• Update Time: 2026-03-03

2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride
• 2-(1-aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-onehydrochloride
• 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride

• MDL： MFCD19982431
• Inchi： 1S/C12H19N3O.ClH/c1-2-9-8-10(16)15-11(14-9)12(13)6-4-3-5-7-12;/h8H,2-7,13H2,1H3,(H,14,15,16);1H
• InChI Key： GGPIRADVSCUZIL-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=C(CC)N=C(C2(CCCCC2)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride

Introduction to 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride (CAS No. 1333823-14-5)

2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride, identified by the CAS number 1333823-14-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyrimidine class, a scaffold that has been extensively explored for its pharmacological potential. The structural features of this molecule, particularly the presence of a cyclohexylamine substituent and an ethyl group at the 6-position, contribute to its unique chemical and biological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation in drug delivery systems. This solubility profile is crucial for ensuring efficient absorption and distribution within the body, which are key factors in determining the compound's bioavailability and therapeutic efficacy.

In recent years, there has been growing interest in dihydropyrimidine derivatives due to their diverse biological activities. These compounds have been investigated for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The 1-amino cyclohexyl moiety in 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride is particularly noteworthy, as it introduces steric hindrance and potential hydrogen bonding capabilities, which can influence both the compound's binding affinity to biological targets and its metabolic stability.

One of the most compelling aspects of this compound is its reported activity as a kinase inhibitor. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer. Preclinical studies have demonstrated that derivatives of dihydropyrimidines can selectively inhibit specific kinases by binding to their active sites. The structural flexibility provided by the cyclohexylamine group allows for optimal positioning within the kinase pocket, enhancing binding interactions.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Molecular docking studies have been conducted using 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride as a lead compound to identify potential kinase targets. These studies have highlighted its binding potential with enzymes such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase 2 or Tyk2), which are implicated in inflammatory responses. The ability to modulate these kinases makes this compound a promising candidate for developing treatments for autoimmune diseases and chronic inflammation.

The synthesis of 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the dihydropyrimidine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the cyclohexylamine and ethyl groups at designated positions on the ring structure. The final step involves conversion to the hydrochloride salt to improve solubility.

In vitro pharmacological assays have provided valuable insights into the biological activity of this compound. Initial screening studies have shown that it exhibits inhibitory effects on several kinases with varying degrees of potency. Notably, it has demonstrated significant activity against Tyk2 kinase, which is relevant for conditions such as rheumatoid arthritis and psoriasis. The selectivity profile of this compound is crucial for minimizing off-target effects and reducing potential side effects in therapeutic applications.

The development of novel drug candidates requires rigorous testing to evaluate their safety and efficacy. Preclinical toxicology studies have been performed to assess the acute and chronic toxicity profiles of 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride. These studies have indicated that the compound is well-tolerated at tested doses, with no significant adverse effects observed. However, further investigations are necessary to fully understand its long-term safety profile.

Advances in drug delivery systems have opened new avenues for improving therapeutic outcomes. Formulations incorporating 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride are being explored to enhance bioavailability and target specificity. For instance, nanoparticle-based delivery systems have shown promise in delivering small molecule inhibitors directly to tumor cells while minimizing exposure to healthy tissues.

The future prospects for 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride are promising given its unique structural features and biological activities. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into clinical trials and eventually bringing new treatments to patients.